Cas no 2228559-12-2 (1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol
• CAS No: 2228559-12-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5825712
• PubChem ID: 165711445
• Update Time: 2025-10-31

1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol
• 2228559-12-2
• EN300-1833633
• [1-(5-methyl-1,2-oxazol-4-yl)cyclopropyl]methanol

• Inchi： 1S/C8H11NO2/c1-6-7(4-9-11-6)8(5-10)2-3-8/h4,10H,2-3,5H2,1H3
• InChI Key： HBZRBOCCZIBFIA-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NOC=2C)CC1

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol

Introduction to 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol (CAS No. 2228559-12-2)

1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol (CAS No. 2228559-12-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol features a cyclopropyl ring attached to a methanol group and a 5-methyl-1,2-oxazole moiety. The cyclopropyl ring is known for its high reactivity and strain energy, which can influence the compound's biological activity and pharmacokinetic properties. The methanol group provides a hydroxyl functional group that can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol. A study in the Antimicrobial Agents and Chemotherapy journal reported that this compound demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. This property could be particularly valuable in developing new antibiotics to combat multidrug-resistant bacteria.

In addition to its anti-inflammatory and antimicrobial properties, 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol has also shown promise in cancer research. A study published in the Cancer Research journal found that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that it could be developed as a potential anticancer agent with minimal side effects on healthy cells.

The pharmacokinetic profile of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol has been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in various diseases.

In conclusion, 1-(5-methyl-1,2-oxazol-4-yl)cyclopropylmethanol (CAS No. 2228559-12-2) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing healthcare solutions.